Cas no 811841-92-6 (9H-fluoren-9-ylmethyl 3-aminopyrrolidine-1-carboxylate;hydrochloride)

• Product Name: 9H-fluoren-9-ylmethyl 3-aminopyrrolidine-1-carboxylate;hydrochloride
• CAS No: 811841-92-6
• MF: C₁₉H₂₁ClN₂O₂
• MW: 344.835243940353
• MDL: MFCD03001676
• CID: 715331
• PubChem ID: 2756438
• Update Time: 2025-06-08

9H-fluoren-9-ylmethyl 3-aminopyrrolidine-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (9H-Fluoren-9-yl)methyl 3-aminopyrrolidine-1-carboxylate hydrochloride
• 1-Pyrrolidinecarboxylicacid, 3-amino-, 9H-fluoren-9-ylmethyl ester, hydrochloride (1:1)
• 3-AMINO-1-N-FMOC-PYRROLIDINE HYDROCHLORIDE
• 3-AMINO-1-N-FMOC-PYYROLIDINE HYDROCHLORIDE
• 9H-fluoren-9-ylmethyl 3-aminopyrrolidine-1-carboxylate,hydrochloride
• 3-AMINO-1-N-FMOC-PYRROLIDINE HCL
• 9H-fluoren-9-ylmethyl 3-aminopyrrolidine-1-carboxylate;hydrochloride
• 1-Pyrrolidinecarboxylic acid, 3-amino-, 9H-fluoren-9-ylmethyl ester, monohydrochloride (9CI)
• DTXSID30373370
• DB-022273
• 3-Amino-1-n-fmoc-pyrrolidine, HCl
• 811841-92-6
• AKOS022171967
• CS-0171444
• AB12843
• (9H-Fluoren-9-yl)methyl3-aminopyrrolidine-1-carboxylatehydrochloride
• 3-Amino-1-Fmoc-pyrrolidine HCl
• 9H-fluoren-9-ylmethyl 3-aminopyrrolidine-1-carboxylate Hydrochloride
• AS-36898
• 3-AMINO-PYRROLIDINE-1-CARBOXYLIC ACID 9H-FLUOREN-9-YLMETHYL ESTER HYDROCHLORIDE
• MFCD03001676
• 3-amino-1-N-Fmoc-pyrrolidine hydrochloride, AldrichCPR

• MDL： MFCD03001676
• Inchi： 1S/C19H20N2O2.ClH/c20-13-9-10-21(11-13)19(22)23-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18;/h1-8,13,18H,9-12,20H2;1H
• InChI Key： VZTBJZXLDFJKKC-UHFFFAOYSA-N
• SMILES： Cl.O=C(N1CC(N)CC1)OCC1C2C(=CC=CC=2)C2C1=CC=CC=2

Computed Properties

• Exact Mass: 344.12900
• Monoisotopic Mass: 344.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• Boiling Point: 478.9°C at 760 mmHg
• Flash Point: 243.4°C
• PSA: 55.56000
• LogP: 4.40870

9H-fluoren-9-ylmethyl 3-aminopyrrolidine-1-carboxylate;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9H-fluoren-9-ylmethyl 3-aminopyrrolidine-1-carboxylate;hydrochloride

9H-fluoren-9-ylmethyl 3-aminopyrrolidine-1-carboxylate;hydrochloride (CAS No. 811841-92-6): An Overview of a Versatile Protecting Group in Medicinal Chemistry

9H-fluoren-9-ylmethyl 3-aminopyrrolidine-1-carboxylate;hydrochloride (Fmoc-3-Aminopyrrolidine-1-carboxylate hydrochloride) is a compound with the CAS number 811841-92-6. This compound is widely used in the field of medicinal chemistry, particularly in the synthesis of complex molecules and peptides. The Fmoc protecting group is known for its stability and ease of removal, making it a preferred choice in many synthetic protocols.

The structure of Fmoc-3-Aminopyrrolidine-1-carboxylate hydrochloride consists of a fluorenylmethyloxycarbonyl (Fmoc) group attached to a 3-aminopyrrolidine moiety. The Fmoc group is a commonly used protecting group for primary amines, providing excellent stability under a wide range of reaction conditions. The 3-aminopyrrolidine moiety, on the other hand, is a versatile building block that can be incorporated into various bioactive molecules, including peptides and small organic molecules.

One of the key advantages of using Fmoc-3-Aminopyrrolidine-1-carboxylate hydrochloride in synthetic chemistry is its ability to protect the amine functionality while allowing for selective modifications at other sites. This makes it particularly useful in the synthesis of complex peptides and peptidomimetics, where precise control over the reactivity of different functional groups is crucial. The hydrochloride salt form of the compound ensures good solubility in polar solvents, facilitating its use in various synthetic reactions.

Recent research has highlighted the importance of Fmoc-3-Aminopyrrolidine-1-carboxylate hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, utilized Fmoc-3-Aminopyrrolidine-1-carboxylate hydrochloride to synthesize a series of peptidomimetic compounds with enhanced cell-penetrating properties. These compounds were designed to deliver therapeutic payloads directly into cells, bypassing traditional barriers and improving drug efficacy. The results from this study underscore the potential of Fmoc-3-Aminopyrrolidine-1-carboxylate hydrochloride as a valuable tool in drug delivery systems.

The stability and reactivity profile of Fmoc-3-Aminopyrrolidine-1-carboxylate hydrochloride have also been extensively studied. A comprehensive review published in Organic & Biomolecular Chemistry highlighted several key factors that influence its behavior in different reaction conditions. These include solvent effects, temperature, and the presence of catalysts or additives. Understanding these factors is crucial for optimizing synthetic protocols and achieving high yields and purity levels.

In addition to its applications in medicinal chemistry, Fmoc-3-Aminopyrrolidine-1-carboxylate hydrochloride has found use in materials science and polymer chemistry. Researchers at the Massachusetts Institute of Technology (MIT) have explored its potential as a building block for designing novel polymers with tunable properties. These polymers have shown promise in applications ranging from drug delivery to electronic devices.

The synthesis of Fmoc-3-Aminopyrrolidine-1-carboxylate hydrochloride typically involves several steps, starting with the protection of 3-amino-pyrrolidine using Fmoc chloride. This is followed by deprotection under mild conditions to yield the desired product. The process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, Fmoc-3-Aminopyrrolidine-1-carboxylate hydrochloride (CAS No. 811841-92-6) is a versatile compound with significant applications in medicinal chemistry, materials science, and polymer chemistry. Its unique properties make it an essential tool for researchers working on complex molecule synthesis and drug development. As ongoing research continues to uncover new applications and optimize existing protocols, the importance of this compound is likely to grow even further.